(E)-N-(3-ethyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-3-methylisoxazole-5-carboxamide

• IUPAC Name: N-(3-ethyl-6-fluoro-1,3-benzothiazol-2-ylidene)-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C14H12FN3O2S/c1-3-18-10-5-4-9(15)7-12(10)21-14(18)16-13(19)11-6-8(2)17-20-11/h4-7H,3H2,1-2H3
• InChI Key: FZMHSNXMJSWQFJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC(=NO3)C
• Molecular Formula: C14H12FN3O2S
• Molecular Weight: 305.33 g/mol
• CAS No.: 946205-71-6

Description

“(E)-N-(3-ethyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-3-methylisoxazole-5-carboxamide” is a complex organic compound. It contains a benzo[d]thiazol-2(3H)-ylidene moiety, which is a type of heterocyclic compound. These types of compounds are often used in the synthesis of semiconductors for plastic electronics.

Molecular Structure Analysis

The thiazolo[5,4-d]thiazole fused (bi)heterocycle is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap.

Scientific Research Applications

Synthesis and Derivative Formation

• The synthesis of thiazole-5-carboxylate esters, related to the chemical structure of interest, involves photolysis and can yield moderate results. This method confirms the addition of thioamide through sulfur, which is crucial for understanding the chemical reactions involving similar compounds (Fong, Janowski, Prager & Taylor, 2004).

Biological Activities and Applications

• Antimicrobial Activity :

  • Certain compounds with a similar structure exhibit notable antimicrobial activity. For instance, derivatives containing penicillanic or cephalosporanic acid moieties show promising results against various microorganisms (Başoğlu, Ulker, Alpay‐Karaoglu & Demirbas, 2013).
  • Another study found that thiazolo[3,2-a]pyrimidine derivatives, which are structurally related, possess significant anti-inflammatory and antinociceptive activities (Alam, Khan, Siddiqui & Ahsan, 2010).

• Cytotoxic and Antitumor Properties :

  • Certain carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones have shown potent cytotoxicity against specific cancer cell lines, indicating the potential use of related compounds in cancer treatment (Deady, Rogers, Zhuang, Baguley & Denny, 2005).
  • Additionally, benzothiazoles, which share a part of the molecular structure, have been synthesized and demonstrated potent cytotoxic properties in vitro, particularly against breast cancer cell lines (Hutchinson, Chua, Browne, Trapani, Bradshaw, Westwell & Stevens, 2001).

Imaging and Radiolabeling Applications

• The development of fluorine-18-labeled compounds, which are structurally related, for imaging applications like hypoxia and tau pathology has been explored. These compounds, such as [18F]FMISO and [18F]PM-PBB3, have shown promise in clinical imaging applications (Ohkubo, Kurihara, Ogawa, Nengaki, Fujinaga, Mori, Kumata, Hanyu, Furutsuka, Hashimoto, Kawamura & Zhang, 2021).

Anticancer Agent Development

• Novel benzothiazole acylhydrazones have been synthesized and investigated for their probable anticancer activity. These compounds, due to their structural similarities, could offer insights into the development of effective anticancer agents (Osmaniye, Levent, Karaduman, Ilgın, Özkay & Kaplancıklı, 2018).

Fluorescent Sensor Development

• The design of benzimidazole/benzothiazole-based azomethines as fluorescent sensors for detecting specific ions like Al3+ and Zn2+ is another application. This suggests the potential use of structurally related compounds in sensor technology (Suman, Bubbly, Gudennavar & Gayathri, 2019).

Future Directions

Future research could focus on exploring the synthetic chemistry behind these molecules as there is plenty of room for improvement and broadening of the material scope. Additionally, the development of novel chemotherapeutics, which selectively act on the target without the side effects, has become a primary objective of medicinal chemists.